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Compound of Interest

Compound Name:
1H-Pyrazolo[3,4-b]pyridine-3-

carbaldehyde

Cat. No.: B1532341 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1H-Pyrazolo[3,4-b]pyridine-3-
carbaldehyde

Introduction
1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde is a heterocyclic building block of significant

interest within the fields of medicinal chemistry and materials science. Its fused pyrazole and

pyridine ring system forms a stable, aromatic core, while the aldehyde functional group at the

3-position serves as a versatile synthetic handle for molecular elaboration.[1] This compound is

a key intermediate in the development of novel bioactive molecules, including kinase inhibitors

and other targeted therapeutics for oncology, inflammation, and central nervous system

disorders.[2][3][4]

The utility of this reagent in research and development necessitates a thorough understanding

of its properties to ensure safe and effective handling. This guide provides a comprehensive

overview for researchers, scientists, and drug development professionals, detailing the critical

aspects of hazard identification, risk mitigation, proper handling protocols, and emergency

procedures. Our objective is to pair procedural steps with scientific rationale, fostering a culture

of safety and enabling the confident use of this valuable synthetic intermediate.
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A precise understanding of a compound's identity and physical properties is the foundation of

laboratory safety and experimental reproducibility. The key identifiers and characteristics of 1H-
Pyrazolo[3,4-b]pyridine-3-carbaldehyde are summarized below.

Property Data Reference(s)

IUPAC Name
1H-Pyrazolo[3,4-b]pyridine-3-

carbaldehyde
[5][6]

Synonyms
1H-Pyrazolo[3,4-b]pyridine-3-

carboxaldehyde
[1]

CAS Number 1010073-87-6 [1][5][6]

Molecular Formula C₇H₅N₃O [1][2][5][6]

Molecular Weight 147.14 g/mol [5][6]

Appearance Yellow solid powder

Purity Typically ≥97% [5][6]

Tautomerism

The 1H-tautomer is

significantly more stable than

the 2H-isomer.

[7]

Hazard Identification and Risk Assessment
1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde is classified as harmful and an irritant. The

hazards stem from the intrinsic properties of its nitrogen-containing heterocyclic core and the

reactive aldehyde group. A summary of its GHS classification provides a clear directive for

handling.
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GHS Classification Code & Statement Reference(s)

Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5]

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

[5]

Precautionary Statements

P261, P280, P301+P312,

P302+P352,

P305+P351+P338

[5]

Expert Analysis of Hazards
The assigned hazard statements are directly linked to the molecule's structure. The pyridine-

like nitrogen atoms can interact with biological macromolecules, leading to irritation. Fine

powders, as this compound is supplied, pose a significant inhalation risk (H335), capable of

irritating the respiratory tract. The aldehyde group can react with proteins, contributing to skin

(H315) and eye (H319) irritation. Finally, its classification as harmful if swallowed (H302) is

common for many biologically active heterocyclic compounds.

A systematic risk assessment should be performed before any experiment. This involves

evaluating the quantity of material being used, the nature of the operation (e.g., weighing vs.

reaction in a closed system), and the potential for exposure.

Risk Assessment Workflow

Identify Hazards
(H302, H315, H319, H335)

Evaluate Procedure
(Scale, Duration, Operation)

Consider...
Assess Exposure Potential

(Inhalation, Dermal, Ingestion)

Leads to...
Implement Controls

(See Hierarchy of Controls)

Requires...
Review & Document

(Update SOPs)

Finalize...
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Figure 1: A workflow for conducting a procedure-specific risk assessment.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to a strict handling protocol is paramount. The primary goal is to minimize exposure

through all potential routes by applying the Hierarchy of Controls.

Hierarchy of Controls for Safe Handling

Elimination / Substitution
(Not feasible; compound is required)

Engineering Controls
• Chemical Fume Hood

• Ventilated Balance Enclosure

Most Effective

Administrative Controls
• Standard Operating Procedures (SOPs)

• Restricted Access Areas
• Mandatory Training

Personal Protective Equipment (PPE)
• Safety Goggles
• Nitrile Gloves

• Lab Coat

User

Least Effective
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Figure 2: The Hierarchy of Controls applied to handling the compound.

Protocol: Weighing and Transferring Solid 1H-
Pyrazolo[3,4-b]pyridine-3-carbaldehyde
This protocol is designed to be self-validating; adherence to each step inherently minimizes the

risks identified in Section 2.

Preparation (Administrative Control):

Ensure you have read and understood this guide and the supplier's Safety Data Sheet

(SDS).

Verify that the work area is clean and unobstructed.

Confirm that an appropriate chemical spill kit and emergency eyewash/shower station are

accessible.[8]

Engineering Controls:

All handling of the solid compound must be performed inside a certified chemical fume

hood or a ventilated balance enclosure.

Causality: This is the most critical step for preventing respiratory exposure (H335) to the

fine powder. The negative pressure environment contains any airborne particles away

from the user's breathing zone.[9]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles for full protection against dust and

splashes. Standard safety glasses are not sufficient.

Hand Protection: Wear nitrile gloves. Inspect gloves for any defects before use.

Causality: Nitrile provides adequate protection against incidental dermal contact. If

significant contamination occurs, remove gloves immediately using the proper

technique, wash hands, and don fresh gloves.[10]
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Body Protection: A buttoned laboratory coat must be worn to protect against skin contact.

Procedure (Weighing and Transfer):

Place a tared weigh boat on an analytical balance inside the ventilated enclosure.

Use an anti-static brush or device on the container and weigh boat if static is an issue.

Carefully transfer the desired amount of the yellow powder from the stock bottle to the

weigh boat using a clean spatula. Avoid creating dust clouds by moving slowly and

deliberately.

Securely close the stock bottle immediately after dispensing.

To transfer the weighed solid into a reaction vessel, gently tap the powder from the weigh

boat. If dissolving, add the solvent to the vessel first, create a vortex with gentle stirring,

and then slowly add the solid to the vortex to facilitate dissolution and prevent clumping or

splashing.

Post-Handling:

Wipe down the spatula and work surface with a damp cloth (e.g., with 70% ethanol) to

decontaminate.

Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous

waste container.

Wash hands thoroughly with soap and water after removing gloves.[5]

Storage and Stability
Proper storage is essential for maintaining the compound's purity and ensuring laboratory

safety.

Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[8][11] A standard laboratory chemical cabinet is appropriate. Some suppliers

recommend room temperature storage.[2]
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Rationale: A tightly sealed container prevents the hygroscopic uptake of atmospheric

moisture and protects the aldehyde functionality from slow air oxidation, which could

compromise its reactivity and purity over time.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.

Ignition Sources: Although the solid itself is not highly flammable, it should be stored away

from heat and ignition sources as a general best practice.[12]

Emergency Procedures
Accidents can happen despite careful planning. Rapid and correct response is critical.

First Aid Measures
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Exposure Route First Aid Response Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek immediate

medical attention.

[5][8][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

advice if irritation persists.

[5][10]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing for at least 15

minutes. Seek immediate

medical attention from an

ophthalmologist.

[5][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

POISON CENTER or doctor

immediately.

[5][11]

Spill Response Protocol
For a small spill (<1 gram) within a fume hood:

Alert & Restrict: Alert others in the immediate area. Keep the fume hood sash at a safe

working height.

PPE: Ensure you are wearing the appropriate PPE as described in Section 3.
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Contain & Absorb: Cover the spill with a non-combustible absorbent material such as

vermiculite, sand, or a chemical spill pillow.[9][13] Do not use paper towels, as this can

create dust.

Collect: Carefully sweep the absorbed material into a dustpan and place it into a clearly

labeled, sealable container for hazardous waste.

Decontaminate: Wipe the spill area with a damp cloth, followed by a dry one. Place all

cleaning materials into the hazardous waste container.

Dispose: Dispose of the sealed waste container according to your institution's hazardous

waste procedures.

For larger spills or spills outside of a fume hood, evacuate the area and contact your

institution's environmental health and safety (EHS) department immediately.

Waste Disposal
All materials contaminated with 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde must be treated

as hazardous chemical waste.

Solid Waste: Unused compound, contaminated gloves, weigh boats, and cleaning materials

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

[11][14]

Liquid Waste: Solutions containing the compound should be collected in a separate, sealed,

and labeled hazardous liquid waste container.

Regulatory Compliance: Never dispose of this chemical down the drain or in the regular

trash.[9] All disposal must be conducted in strict accordance with institutional, local, and

national environmental regulations.[12][13]

Chemical Reactivity and Synthetic Utility
Understanding the compound's reactivity is key to its effective use. The aldehyde group is the

primary site of reaction and serves as an electrophilic handle for building molecular complexity.
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Key Synthetic Transformations

1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde

CHO

Reductive Amination
(e.g., + R₂NH, NaBH(OAc)₃)

Wittig Reaction
(e.g., + Ph₃P=CHR)

Condensation
(e.g., Knoevenagel)

Secondary/Tertiary Amine Derivative Alkene Derivative α,β-Unsaturated Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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